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Compound of Interest

Compound Name:
4,5-Dibromo-1-methyl-1H-1,2,3-

triazole

Cat. No.: B2624000 Get Quote

An In-Depth Technical Guide to 4,5-Dibromo-1-methyl-1H-1,2,3-triazole

For the attention of researchers, scientists, and professionals in drug development, this guide

provides a comprehensive technical overview of 4,5-Dibromo-1-methyl-1H-1,2,3-triazole, a

key heterocyclic building block. This document delves into its chemical identity, synthesis,

reactivity, and safety protocols, offering insights grounded in established scientific literature and

supplier data.

Core Chemical Identity
4,5-Dibromo-1-methyl-1H-1,2,3-triazole is a halogenated heterocyclic compound recognized

for its utility as a versatile intermediate in organic synthesis. Its structure, featuring a

methylated triazole ring with two reactive bromine atoms, makes it a valuable precursor for

creating more complex molecular architectures.

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number:

25537-64-8[1][2][3][4][5].

Physicochemical and Structural Data
A summary of the key properties of 4,5-Dibromo-1-methyl-1H-1,2,3-triazole is presented

below.
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Property Value Source(s)

CAS Number 25537-64-8 [1][2][3]

Molecular Formula C₃H₃Br₂N₃ [1][2]

Molecular Weight 240.88 g/mol [2][6]

IUPAC Name
4,5-dibromo-1-methyl-1H-

1,2,3-triazole
[1][2]

SMILES CN1N=NC(Br)=C1Br [1]

MDL Number MFCD00499501 [1]

Synthesis and Purification: A Validated Protocol
The synthesis of 4,5-Dibromo-1-methyl-1H-1,2,3-triazole is typically achieved through the N-

methylation of its precursor, 4,5-Dibromo-1H-1,2,3-triazole (CAS No: 15294-81-2)[7][8][9][10].

The choice of a methylating agent and base is critical for achieving a high yield and

regioselectivity. Iodomethane is a commonly used methylating agent due to its high reactivity.

Experimental Protocol: N-Methylation of 4,5-Dibromo-
1H-1,2,3-triazole
This protocol is based on established methodologies for the N-alkylation of triazoles[11].

Step 1: Reactant Preparation

Dissolve 10.0 g (44.1 mmol) of 4,5-dibromo-2H-1,2,3-triazole in 90 mL of tetrahydrofuran

(THF) in a reaction vessel.

Add 6.1 g (44.2 mmol) of potassium carbonate, which serves as the base to deprotonate the

triazole nitrogen.

Cool the resulting mixture to -10 °C using an appropriate cooling bath. This is done to control

the exothermic nature of the reaction.

Step 2: Methylation
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Slowly add 7.5 g (53 mmol) of iodomethane to the cooled reaction mixture.

Allow the system to warm to 35-40 °C and continue stirring. The reaction progress should be

monitored (e.g., by TLC) until the starting material is consumed.

Step 3: Work-up and Isolation

Quench the reaction by adding 50 mL of water.

Remove the THF by distillation under reduced pressure.

Extract the aqueous residue with methyl tert-butyl ether.

Dry the combined organic phases over anhydrous magnesium sulfate.

Step 4: Purification

Concentrate the dried organic phase under reduced pressure to obtain a residual solid.

Add 10 mL of methyl tert-butyl ether to the solid, followed by the slow, dropwise addition of

70 mL of hexane to induce precipitation.

Stir the resulting slurry for 1-2 hours at room temperature.

Collect the solid product by filtration to yield pure 4,5-dibromo-1-methyl-1H-1,2,3-
triazole[11]. A yield of approximately 57% can be expected[11].

The synthesis workflow is illustrated in the diagram below.
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Reactant Preparation

Methylation Reaction

Work-up & Isolation

Purification

Dissolve 4,5-dibromo-2H-1,2,3-triazole in THF

Add K₂CO₃ (Base)

Cool to -10 °C

Add Iodomethane (CH₃I)

Warm to 35-40 °C & Stir

Quench with H₂O

Remove THF

Extract with MTBE

Dry organic phase

Concentrate

Precipitate with Hexane

Filter to collect solid

Pure 4,5-Dibromo-1-methyl-1H-1,2,3-triazole

Click to download full resolution via product page

Synthesis workflow for 4,5-Dibromo-1-methyl-1H-1,2,3-triazole.
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Chemical Reactivity and Applications in Drug
Development
The synthetic utility of 4,5-Dibromo-1-methyl-1H-1,2,3-triazole stems from the two bromine

atoms on the triazole core. These atoms are excellent leaving groups, making the compound

an ideal precursor for a variety of metal-catalyzed cross-coupling reactions. This versatility

allows for the strategic introduction of diverse functional groups, enabling the rapid synthesis of

compound libraries for screening in drug discovery and agrochemical research[12].

The unmethylated parent compound, 4,5-Dibromo-1H-1,2,3-triazole, is noted for its applications

in:

Pharmaceutical Development: Serving as a scaffold for synthesizing biologically active

compounds[7][12].

Agricultural Chemistry: Used in the development of potent fungicides[7].

Material Science: Employed in creating polymers with enhanced properties[7].

The methylated derivative shares this potential as a versatile building block, where the methyl

group at the N1 position provides specific steric and electronic properties to the final molecules.

The reactive bromine sites at the C4 and C5 positions are amenable to reactions such as

Suzuki, Stille, and Buchwald-Hartwig aminations.

The general reactivity for functionalization is depicted below.
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Cross-Coupling Reactions

4,5-Dibromo-1-methyl-1H-1,2,3-triazole

Suzuki Coupling
(+ Arylboronic Acid)

Pd Catalyst

Buchwald-Hartwig
(+ Amine)

Pd Catalyst

Stille Coupling
(+ Organostannane)

Pd Catalyst

Diversified Triazole Derivatives

C-C bond formationC-N bond formation C-C bond formation

Click to download full resolution via product page

General reactivity of the dibromotriazole core.

Safety, Handling, and Storage
As a halogenated organic compound, 4,5-Dibromo-1-methyl-1H-1,2,3-triazole requires

careful handling. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following hazard statements[2]:

H302: Harmful if swallowed[2].

H315: Causes skin irritation[2][9].

H319: Causes serious eye irritation[2][9].

H335: May cause respiratory irritation[2].

Mandatory Safety Protocols
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN

166 or NIOSH standards)[13][14].
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Skin Protection: Use impervious, flame-resistant clothing and handle with chemical-resistant

gloves (inspected before use)[13][15].

Respiratory Protection: If ventilation is inadequate or if dust/aerosols are generated, use a

NIOSH/MSHA-approved respirator[14][16].

Handling and Storage:

Handle in a well-ventilated area or under a chemical fume hood[15][16].

Avoid the formation of dust and aerosols[15].

Keep away from heat, sparks, and open flames[14][16].

Store in a tightly closed container in a cool, well-ventilated place[14][16].

First Aid Measures:

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately[13][15].

On Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of water.

If skin irritation occurs, seek medical attention[13][15].

In Eyes: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and consult a doctor[13][15].

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention[14][16].

Conclusion
4,5-Dibromo-1-methyl-1H-1,2,3-triazole is a strategically important chemical intermediate. Its

well-defined synthesis, coupled with the high reactivity of its dibrominated triazole core,

provides medicinal chemists and material scientists with a powerful tool for molecular

innovation. Adherence to strict safety protocols is paramount when handling this compound to

mitigate the associated health hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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